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Compound of Interest

Compound Name: 2-(2-Oxoethyl)benzoic acid

Cat. No.: B15449801 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2-(2-Oxoethyl)benzoic Acid

This guide provides a comprehensive overview of the molecular weight of 2-(2-
oxoethyl)benzoic acid, including its calculation, physicochemical properties, and experimental

determination. It is intended for researchers, scientists, and professionals in the field of drug

development.

Physicochemical Properties
The key physicochemical properties of 2-(2-oxoethyl)benzoic acid are summarized in the

table below. These properties are crucial for understanding the compound's behavior in various

experimental and physiological settings.
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Property Value Source

Molecular Formula C₉H₈O₃ PubChem[1]

Molecular Weight 164.16 g/mol PubChem[1]

IUPAC Name 2-(2-oxoethyl)benzoic acid PubChem[1]

CAS Number 62499-91-6 PubChem[1]

Exact Mass 164.047344113 Da PubChem[1]

Topological Polar Surface Area 54.4 Å² PubChem[1]

Melting Point Not available

Boiling Point Not available

Density Not available

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 2-(2-oxoethyl)benzoic acid is C₉H₈O₃. The calculation of its

molecular weight is detailed below.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 8 1.008 8.064

Oxygen O 3 15.999 47.997

Total 164.160

The following diagram illustrates the hierarchical relationship from elements to the final

molecular weight.
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Constituent Elements

Atomic Weights (g/mol)

Atom Count Total Element Weights

Carbon (C)

12.011

Molecular Weight
164.160 g/mol

Hydrogen (H)

1.008

Oxygen (O)

15.999

108.099

8.064

47.997
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Elemental contribution to molecular weight.

Experimental Determination of Molecular Weight
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The molecular weight of an organic compound such as 2-(2-oxoethyl)benzoic acid can be

experimentally determined using several methods. Mass spectrometry is one of the most

common and accurate techniques.

Mass Spectrometry Protocol
Objective: To determine the molecular weight of 2-(2-oxoethyl)benzoic acid using mass

spectrometry.

Materials:

2-(2-oxoethyl)benzoic acid sample

A suitable solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI))

Procedure:

Sample Preparation: A dilute solution of the 2-(2-oxoethyl)benzoic acid sample is prepared

in a suitable volatile solvent.

Ionization: The sample solution is introduced into the ion source of the mass spectrometer. In

ESI, a high voltage is applied to the liquid to create an aerosol of charged droplets.

Mass Analysis: The generated ions are directed into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion (M+) or a

protonated/adducted molecule (e.g., [M+H]+, [M+Na]+) is identified. The molecular weight is

determined from the m/z value of this peak.

The general workflow for this experimental determination is depicted in the following diagram.
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Workflow for molecular weight determination.

Synthesis
While a detailed synthesis protocol is beyond the scope of this guide, it is noteworthy that a

method for the synthesis of 2-(2-oxoethyl)benzoic acid has been reported in the Journal of

the American Chemical Society[2]. Accessing this publication can provide detailed experimental

procedures for its preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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